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Compound of Interest

Compound Name: Alcesefoliside

Cat. No.: B1631302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Alcesefoliside, a rare flavonol tetraglycoside, has garnered significant interest within the

scientific community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of its chemical identity, alongside a detailed exploration of its

biological activities, with a particular focus on its antioxidant and hepatoprotective properties.

This document summarizes key quantitative data, outlines experimental methodologies from

pivotal studies, and presents a visual representation of its mechanism of action.

Chemical Identity
Alcesefoliside is chemically identified by the following properties:
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Property Value Citation

CAS Number 124151-38-8

Molecular Formula C33H40O20

Molecular Weight 756.66 g/mol

IUPAC Name

2-(3,4-dihydroxyphenyl)-3-

[[(2S,3R,4S,5R,6R)-4,5-

dihydroxy-3-

[(2R,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyl-oxan-2-

yl]oxy-6-

[[(2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyl-oxan-2-

yl]oxymethyl]oxan-2-

yl]oxy]-5,7-dihydroxy-chromen-

4-one

Synonyms

Quercetin 3-O-α-L-

rhamnopyranosyl-(1→2)-[α-L-

rhamnopyranosyl-(1→6)]-β-D-

galactopyranoside

[1]

Class Flavonol Glycoside

Appearance Yellow powder

Source

Isolated from plants such as

Rubus alceifolius Poir.,

Astragalus monspessulanus,

and Nitraria sibirica Pall.

Biological Activity and Mechanism of Action
Alcesefoliside has demonstrated significant antioxidant and cytoprotective effects in both in

vitro and in vivo models.[1] Its primary mechanism of action is attributed to its ability to

scavenge free radicals and mitigate oxidative stress.[1][2]
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Antioxidant and Hepatoprotective Effects
Studies have shown that Alcesefoliside protects against chemically-induced liver damage by

reducing lipid peroxidation and enhancing the endogenous antioxidant defense systems.[1][3]

In models of carbon tetrachloride (CCl4)-induced hepatotoxicity, Alcesefoliside treatment has

been shown to normalize elevated serum enzyme levels and restore depleted glutathione

(GSH) levels.[1][4]

The proposed mechanism for its hepatoprotective activity involves the direct scavenging of

reactive oxygen species (ROS) generated by toxins like CCl4, thereby preventing damage to

cellular macromolecules, including lipids, proteins, and DNA.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631302#alcesefoliside-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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